3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C15H12ClN3O2S/c1-21-11-5-4-8(7-10(11)16)19-14(20)13-12(17)9-3-2-6-18-15(9)22-13/h2-7H,17H2,1H3,(H,19,20)
• InChI Key: MTXJCQSWYHZDMQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2=C(C3=C(S2)N=CC=C3)N)Cl
• Molecular Formula: C15H12ClN3O2S
• Molecular Weight: 333.8 g/mol

Description

3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets the Bruton's tyrosine kinase (BTK) pathway. BTK is a key mediator of B-cell receptor signaling, making it an attractive target for the treatment of B-cell malignancies such as chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma.

Mechanism of Action

3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide irreversibly binds to BTK, preventing downstream signaling and ultimately leading to apoptosis of B-cell malignancy cells. Unlike other BTK inhibitors, 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide has been shown to inhibit BTK activity even in the presence of activating mutations, making it a potentially useful therapy for patients with these mutations.
Biochemical and Physiological Effects:
In addition to its anti-tumor effects, 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide has also been shown to modulate immune cell function. Specifically, 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide has been shown to inhibit the activation of T cells and dendritic cells, which may have implications for its use in combination with immunotherapies.

Advantages and Limitations for Lab Experiments

One advantage of 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide is its potency and selectivity for BTK, which allows for effective inhibition of B-cell receptor signaling. However, like other small molecule inhibitors, 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide may have off-target effects that need to be carefully monitored. Additionally, 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide's irreversible binding to BTK may have implications for its use in long-term treatment.

Future Directions

There are several potential future directions for 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide research. One area of interest is the combination of 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide with other targeted therapies or immunotherapies, which may enhance its anti-tumor activity. Additionally, further study is needed to understand the effects of 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide on immune cell function and its potential use in combination with immunotherapies. Finally, clinical trials are needed to evaluate the safety and efficacy of 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide in patients with B-cell malignancies.

Scientific Research Applications

3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide has been extensively studied in preclinical models of B-cell malignancies, demonstrating potent anti-tumor activity both as a single agent and in combination with other therapies. In particular, 3-amino-N-(3-chloro-4-methoxyphenyl)thieno[2,3-b]pyridine-2-carboxamide has shown efficacy against CLL cells that are resistant to other BTK inhibitors, making it a promising candidate for the treatment of relapsed/refractory CLL.